Cas no 1261492-68-5 (1-Methyl-8-(trifluoromethoxy)naphthalene)

• Product Name: 1-Methyl-8-(trifluoromethoxy)naphthalene
• CAS No: 1261492-68-5
• MF: C₁₂H₉F₃O
• MW: 226.194473981857
• CID: 4935473
• Update Time: 2025-05-20

1-Methyl-8-(trifluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-8-(trifluoromethoxy)naphthalene

• Inchi： 1S/C12H9F3O/c1-8-4-2-5-9-6-3-7-10(11(8)9)16-12(13,14)15/h2-7H,1H3
• InChI Key： PXQPUNNTJREBMS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC2=CC=CC(C)=C21)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Additional information on 1-Methyl-8-(trifluoromethoxy)naphthalene

Comprehensive Overview of 1-Methyl-8-(trifluoromethoxy)naphthalene (CAS No. 1261492-68-5): Properties, Applications, and Market Trends

1-Methyl-8-(trifluoromethoxy)naphthalene (CAS No. 1261492-68-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the naphthalene derivatives family, characterized by a methyl group at the 1-position and a trifluoromethoxy group at the 8-position. Its molecular formula is C₁₂H₉F₃O, and it exhibits distinct physicochemical properties, making it valuable in various industrial and research contexts.

The growing interest in fluorinated naphthalene derivatives like 1-Methyl-8-(trifluoromethoxy)naphthalene stems from their enhanced stability, lipophilicity, and resistance to metabolic degradation. These traits are particularly sought after in the pharmaceutical and agrochemical industries, where such compounds are often used as intermediates or building blocks for more complex molecules. Researchers are also exploring its potential in material science, especially in the development of advanced polymers and liquid crystals.

One of the most frequently asked questions about 1-Methyl-8-(trifluoromethoxy)naphthalene is its synthesis method. The compound is typically prepared through multi-step organic reactions, including Friedel-Crafts alkylation and nucleophilic substitution, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also led to more sustainable synthesis routes, reducing the environmental impact of its production.

In the context of market trends, the demand for 1-Methyl-8-(trifluoromethoxy)naphthalene is expected to rise, driven by its applications in high-performance materials and specialty chemicals. The compound's ability to impart unique properties to end products makes it a valuable asset in industries striving for innovation. Additionally, its compatibility with bio-based solvents aligns with the global shift toward sustainable and eco-friendly solutions.

Another area of interest is the compound's role in drug discovery. The trifluoromethoxy group is known to enhance the bioavailability and binding affinity of pharmaceutical candidates, making 1-Methyl-8-(trifluoromethoxy)naphthalene a promising scaffold for medicinal chemists. Recent studies have highlighted its potential in targeting central nervous system (CNS) disorders, though further research is needed to fully explore its therapeutic capabilities.

From a regulatory perspective, 1-Methyl-8-(trifluoromethoxy)naphthalene is generally regarded as safe for handling under standard laboratory conditions. However, users are advised to follow material safety data sheets (MSDS) and adhere to proper storage and handling protocols to minimize risks. The compound's stability under ambient conditions makes it a practical choice for long-term storage and transportation.

In conclusion, 1-Methyl-8-(trifluoromethoxy)naphthalene (CAS No. 1261492-68-5) represents a fascinating intersection of chemistry, industry, and innovation. Its unique properties and broad applicability position it as a compound of significant interest for researchers and manufacturers alike. As the scientific community continues to uncover new uses for this molecule, its relevance in cutting-edge technologies and sustainable solutions is likely to grow, making it a key player in the future of chemical innovation.